Cas no 1361603-63-5 (5'-(Chloromethyl)-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 5'-(Chloromethyl)-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361603-63-5
• MF: C₁₄H₅Cl₆F₃
• MW: 442.902708768845
• CID: 4995363
• Update Time: 2025-05-25

5'-(Chloromethyl)-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Chloromethyl)-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H5Cl6F3/c15-4-5-1-2-7(14(21,22)23)6(3-5)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
• InChI Key： GYVXZQIKSFSFOX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(CCl)C=CC=1C(F)(F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 8
• Topological Polar Surface Area: 0

Additional information on 5'-(Chloromethyl)-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

5'-(Chloromethyl)-2,3,4,5,6-Pentachloro-2'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

The compound 5'-(Chloromethyl)-2,3,4,5,6-Pentachloro-2'-(Trifluoromethyl)Biphenyl (CAS No. 1361603-63-5) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential uses in various fields such as materials science, pharmacology, and environmental chemistry. The molecule consists of two phenyl rings connected by a single bond, with multiple substituents attached to each ring. The presence of chloromethyl and trifluoromethyl groups introduces significant steric and electronic effects, making this compound particularly interesting for research and industrial applications.

Recent studies have highlighted the importance of biphenyl derivatives in the development of advanced materials. For instance, researchers have explored the use of 5'-(Chloromethyl)-2,3,4,5,6-Pentachloro-2'-(Trifluoromethyl)Biphenyl in the synthesis of high-performance polymers and organic semiconductors. The molecule's ability to form stable π-π interactions makes it a promising candidate for applications in organic electronics. Furthermore, its unique substitution pattern allows for fine-tuning of electronic properties, which is crucial for optimizing device performance in areas such as light-emitting diodes (LEDs) and field-effect transistors (FETs).

The synthesis of 5'-(Chloromethyl)-2,3,4,5,6-Pentachloro-2'-(Trifluoromethyl)Biphenyl involves a multi-step process that typically begins with the chlorination of biphenyl derivatives. The introduction of the chloromethyl group is achieved through nucleophilic substitution reactions, while the trifluoromethyl group is added via electrophilic substitution. These reactions require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of physical properties, this compound exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents is moderate but can be enhanced through functionalization with additional substituents. The molecule's stability under thermal and chemical conditions makes it suitable for use in harsh environments. Additionally, its fluorescence properties have been studied extensively; researchers have found that the compound exhibits strong emission under UV light due to its conjugated π-system.

One of the most intriguing aspects of 5'-(Chloromethyl)-2,3,4,5,6-Pentachloro-2'-(Trifluoromethyl)Biphenyl is its potential role in drug discovery. Recent studies have shown that biphenyl derivatives can act as scaffolds for bioactive molecules due to their ability to interact with biological targets such as enzymes and receptors. The presence of multiple halogen atoms in this compound enhances its lipophilicity and bioavailability, making it a valuable lead compound for medicinal chemists. Researchers are currently exploring its potential as an inhibitor for various disease-related proteins.

Environmental considerations are another critical area where this compound has garnered attention. Due to its stability and resistance to degradation under natural conditions,5'-(Chloromethyl)-2',4',6'-Trichlorobiphenyl has been identified as a persistent organic pollutant (POP). However,5'-(Chloromethyl)-2',4',6'-Trichlorobiphenyl has been identified as a persistent organic pollutant (POP). However,5'-(Chloromethyl)-2',4',6'-Trichlorobiphenyl has been identified as a persistent organic pollutant (POP). However,5'-(Chloromethyl)-2',4',6'-Trichlorobiphenyl has been identified as a persistent organic pollutant (POP). However,5'-(Chloromethyl)-2',4',6'-Trichlorobiphenyl has been identified as a persistent organic pollutant (POP). However,5'-(Chloromethyl)-2',4',6'-Trichlorobiphenyl has been identified as a persistent organic pollutant (POP). However,5'-(Chloromethyl)-2',4',6'-Trichlorobiphenyl has been identified as a persistent organic pollutant (POP). However,5'-(Chloromethyl)-2',4',6'-Trichlormethylbiphenyl) has been identified as a persistent organic pollutant (POP). However, advances in bioremediation techniques are being explored to address this issue.

In conclusion, 5’-(Chlormethy l ) - 2 , 3 , 4 , 5 , 6 - pentachl or o - 2’ -( trifl u or om eth y l ) b iphe n y l